
4,4'-Oxydianiline (CAS 101-80-4): A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4,4'-Oxydianiline

Cat. No.: B041483 Get Quote
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Abstract
4,4'-Oxydianiline (ODA), a high-production-volume chemical, is a critical monomer in the

synthesis of high-performance polymers, most notably polyimides, due to the exceptional

thermal stability and mechanical strength it imparts. This technical guide provides an in-depth

overview of the core properties of 4,4'-Oxydianiline, including its physicochemical

characteristics, spectral data, and toxicological profile. Detailed experimental protocols for its

synthesis, purification, and subsequent polymerization into polyimides are presented. This

document aims to be a comprehensive resource for professionals in research, development,

and manufacturing who work with this important industrial chemical.

Physicochemical and Spectral Properties
4,4'-Oxydianiline is a white to beige crystalline solid.[1] It is stable under normal conditions but

is combustible and hygroscopic.[1][2] Key physicochemical properties are summarized in the

tables below.

Table 1: Physicochemical Properties of 4,4'-Oxydianiline
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Property Value Reference(s)

CAS Number 101-80-4

Molecular Formula C₁₂H₁₂N₂O

Molecular Weight 200.24 g/mol

Appearance
Odorless, colorless crystals or

fine beige powder

Melting Point 188-192 °C [1][3]

Boiling Point >300 °C (sublimes) [1]

Density 1.417 g/cm³ [3]

Vapor Pressure 2.5 x 10⁻⁶ mm Hg at 25 °C

Water Solubility
Insoluble (<0.01 g/100 mL at

15 °C)
[1][3]

Solubility in Organic Solvents

Soluble in acetone; slightly

soluble in DMSO and

methanol.[1][2][4]

[1][2][4]

LogP 0.72 at 20 °C [1]

Table 2: Spectral Data of 4,4'-Oxydianiline
Spectral Data Type Key Features Reference(s)

¹H NMR
Spectra available, chemical

shifts depend on solvent.
[5]

IR KBr disc spectrum available. [6]

Mass Spectrometry
Electron ionization mass

spectrum available.
[6]

UV-Vis
Data available in various

solvents.
N/A
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Synthesis and Purification
Synthesis of 4,4'-Oxydianiline
A common laboratory-scale synthesis involves a two-step process starting from 4-

fluoronitrobenzene and 4-nitrophenol.[5][7]

Step 1: Synthesis of 4,4'-dinitrodiphenyl ether

4-fluoronitrobenzene reacts with 4-nitrophenol in the presence of a base like potassium

carbonate in a high-boiling solvent such as dimethylacetamide (DMAc) and toluene.[5][7]

Step 2: Reduction to 4,4'-Oxydianiline

The resulting 4,4'-dinitrodiphenyl ether is then reduced to 4,4'-Oxydianiline using a catalyst

such as palladium on carbon (Pd/C) in a solvent like N,N-dimethylformamide (DMF) under a

hydrogen atmosphere.[5][7]

A schematic for the synthesis of 4,4'-Oxydianiline is presented below:
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Synthesis of 4,4'-Oxydianiline.

Purification of 4,4'-Oxydianiline
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Purification of the crude product is crucial for its use in polymerization. Recrystallization is a

common method.[2][5] Another effective method involves precipitation from an aqueous lower

alkanolic solution of its salt with a strong mineral acid.[8]

Experimental Protocol: Purification by Recrystallization

Dissolve the crude 4,4'-Oxydianiline in a suitable hot solvent, such as N,N-

dimethylformamide (DMF).[5]

Filter the hot solution to remove any insoluble impurities.

Allow the filtrate to cool slowly to induce crystallization.

Collect the purified crystals by filtration.

Wash the crystals with a cold solvent to remove any remaining impurities.

Dry the purified 4,4'-Oxydianiline crystals under vacuum.

Applications
The primary application of 4,4'-Oxydianiline is as a monomer in the production of high-

performance polymers.[3][9]

Polyimides: It is a key component in the synthesis of polyimides, such as Kapton, which are

known for their excellent thermal stability, chemical resistance, and dielectric properties.[3]

[10] These polyimides are used in a wide range of applications including wire and cable

insulation, flexible printed circuits, and aerospace components.[3][9]

Other Polymers: It is also used in the production of poly(ester)imide resins, poly(amide)imide

resins, and as a curing agent for epoxy resins.[3][9]

Dyes and Pigments: 4,4'-Oxydianiline can be used as an intermediate in the synthesis of

azo dyes.[11][12]

Synthesis of Polyimide from 4,4'-Oxydianiline and
Pyromellitic Dianhydride
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The synthesis of polyimide from 4,4'-Oxydianiline and pyromellitic dianhydride (PMDA) is a

two-step process.

Step 1: Poly(amic acid) Formation

4,4'-Oxydianiline is reacted with a stoichiometric amount of pyromellitic dianhydride in a polar

aprotic solvent, such as N,N-dimethylacetamide (DMAc) or N,N-dimethylformamide (DMF), at

room temperature under an inert atmosphere (e.g., nitrogen) to form a soluble poly(amic acid)

precursor.[12]

Step 2: Imidization

The poly(amic acid) is then converted to the final polyimide by either thermal or chemical

imidization.

Thermal Imidization: The poly(amic acid) solution is cast into a film and then heated in

stages to high temperatures (e.g., up to 300-400 °C) to drive off the solvent and effect the

cyclodehydration to the imide structure.

Chemical Imidization: This involves treating the poly(amic acid) solution with a dehydrating

agent, such as a mixture of acetic anhydride and a tertiary amine (e.g., pyridine or

triethylamine), at room temperature.

An experimental workflow for the synthesis of polyimide is depicted below:
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Polyimide Synthesis Workflow.
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Toxicology and Safety
4,4'-Oxydianiline is classified as a hazardous substance. It is toxic if swallowed, in contact

with skin, or if inhaled.[13] It is also suspected of causing genetic defects and cancer, and may

damage fertility or the unborn child.[13]

Table 3: Toxicological Data of 4,4'-Oxydianiline
Endpoint Value Species Reference(s)

LD₅₀ (Oral) 725 mg/kg Rat [14]

Carcinogenicity

Reasonably

anticipated to be a

human carcinogen

N/A [1][2]

GHS Hazard

Statements

H301, H311, H331,

H340, H350, H361f,

H411

N/A [10]

Mechanism of Toxicity

While a specific, detailed signaling pathway for the toxicity of 4,4'-Oxydianiline is not well-

defined in publicly available literature, aromatic amines are generally known to undergo

metabolic activation to reactive intermediates that can bind to cellular macromolecules like

DNA, leading to mutations and potentially cancer.[15] The carcinogenicity of 4,4'-Oxydianiline
is the primary toxicological concern.[1][2]

Analytical Methods
The analysis of 4,4'-Oxydianiline in various matrices typically requires chromatographic

techniques.

High-Performance Liquid Chromatography (HPLC): HPLC with UV or electrochemical

detection is a common method for the determination of 4,4'-Oxydianiline.[6][16]

Gas Chromatography (GC): Due to the polar nature of the amino groups, derivatization is

often necessary before GC analysis to prevent peak tailing.[16] Common derivatizing agents
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include trifluoroacetic anhydride, pentafluoropropionic anhydride (PFPA), and

heptafluorobutyric anhydride (HFBA).[16]

Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This technique provides high

sensitivity and selectivity for the analysis of 4,4'-Oxydianiline, particularly at low

concentrations in complex matrices.[11]

Experimental Protocol: General Steps for HPLC Analysis

Sample Preparation: This may involve extraction of the analyte from the sample matrix using

a suitable solvent, followed by a clean-up step such as solid-phase extraction (SPE) to

remove interfering substances.[11]

Chromatographic Separation: An appropriate HPLC column (e.g., a C18 reversed-phase

column) and mobile phase are selected to achieve good separation of 4,4'-Oxydianiline
from other components in the sample.

Detection: A UV detector set at a wavelength where 4,4'-Oxydianiline has strong

absorbance is commonly used.

Quantification: The concentration of 4,4'-Oxydianiline is determined by comparing the peak

area of the sample to that of a series of calibration standards.

Conclusion
4,4'-Oxydianiline is a versatile and important industrial chemical, primarily valued for its role in

the synthesis of high-performance polymers. Its robust physicochemical properties contribute to

the desirable characteristics of these materials. However, its toxicity necessitates careful

handling and adherence to safety protocols. This guide provides a foundational understanding

of the key properties, synthesis, applications, and analytical methods for 4,4'-Oxydianiline,

serving as a valuable resource for professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b041483?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

